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Compound of Interest

Compound Name: Brequinar Sodium

Cat. No.: B1667779 Get Quote

For researchers and drug development professionals, the proper disposal of chemical reagents

is a critical component of laboratory safety and environmental responsibility. Brequinar
Sodium, a potent inhibitor of dihydroorotate dehydrogenase (DHODH), requires careful

handling and disposal due to its hazardous properties.[1][2] This guide provides essential, step-

by-step procedures for the safe disposal of Brequinar Sodium, ensuring compliance with

safety regulations and minimizing environmental impact.

Understanding the Hazards
Before initiating any disposal procedures, it is crucial to understand the hazards associated

with Brequinar Sodium. According to its Safety Data Sheet (SDS), Brequinar is classified as

harmful if swallowed, in contact with skin, or if inhaled.[2] It can also cause skin and serious

eye irritation, as well as respiratory irritation.[2]

Summary of Brequinar Hazards:[2]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity H335: May cause respiratory irritation

Given these hazards, Brequinar Sodium should be considered a hazardous waste and

disposed of accordingly. Do not allow it to enter sewers or surface and ground water.

Proper Disposal Procedures
The following steps outline the recommended procedure for the disposal of Brequinar Sodium
waste. This process should be carried out in a designated fume hood while wearing appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-

resistant gloves.

Step 1: Waste Segregation and Collection

Solid Waste: Collect un-used Brequinar Sodium powder and any contaminated solid

materials (e.g., weighing paper, pipette tips, gloves) in a clearly labeled, sealed container.

The container should be compatible with the chemical.

Liquid Waste: Solutions containing Brequinar Sodium should be collected in a separate,

sealed, and properly labeled hazardous waste container. If dissolved in an organic solvent

such as ethanol, DMSO, or dimethylformamide, it should be collected in a container

designated for flammable liquid waste. Aqueous solutions should be collected separately. Do

not mix incompatible waste streams.

Step 2: Labeling of Waste Containers

Properly label all waste containers with the following information:
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The words "Hazardous Waste"

The full chemical name: "Brequinar Sodium"

The concentration and quantity of the waste

The date of accumulation

The associated hazards (e.g., "Toxic," "Irritant")

Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials. This area should be

under the control of the laboratory or principal investigator.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the Brequinar
Sodium waste. Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Waste Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Brequinar Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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